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Compound of Interest

Compound Name:
2-(Thiophen-3-ylformamido)acetic

acid

CAS No.: 72196-45-3

Cat. No.: B3386269

Get Quote

Abstract & Molecule Profile[1][2]
This application note details the synthesis of 2-(Thiophen-3-ylformamido)acetic acid (also

known as N-(Thiophene-3-carbonyl)glycine), a key building block in the development of

peptidomimetics and bioisosteres of benzoylglycine derivatives.[1] The thiophene ring serves

as a lipophilic, electron-rich scaffold often used to modulate metabolic stability and potency in

drug candidates targeting metalloproteases (e.g., neprilysin) or serving as allosteric

modulators.[1]

Compound Identity:

IUPAC Name: 2-(Thiophene-3-carboxamido)acetic acid[1]

Common Name: N-(3-Thenoyl)glycine[1]

CAS Number: 72196-45-3[2]

Molecular Formula: C
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H

NO

S[1][2]

Molecular Weight: 185.20 g/mol [1][2]

Retrosynthetic Analysis & Strategy
The synthesis is designed around the construction of the amide bond connecting the

thiophene-3-carbonyl moiety and the glycine backbone.[1] Two protocols are provided to

address different scale and purity requirements:

Protocol A (Acid Chloride Method): A robust, cost-effective route suitable for gram-to-

multigram scale-up.[1] It utilizes thionyl chloride for activation and Schotten-Baumann

conditions for coupling.[1]

Protocol B (HATU/Ester Method): A high-precision route for medicinal chemistry applications,

utilizing modern coupling reagents (HATU) and acid-labile protecting groups (tert-butyl ester)

to maximize yield and purity.[1]

Reaction Scheme (Graphviz)[3]
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Figure 1: General retrosynthetic strategy for amide bond formation.

Protocol A: Acid Chloride Route (Scale-Up
Optimized)
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Rationale: Thiophene-3-carboxylic acid is stable enough to withstand conversion to its acid

chloride.[1] This method avoids expensive coupling reagents and simplifies purification to

precipitation/recrystallization.

Materials
Reagent Equiv.[3][4][5] Role

Thiophene-3-carboxylic acid 1.0 Starting Material

Thionyl Chloride (SOCl

)
3.0 Chlorinating Agent

Glycine 1.2 Amine Partner

Sodium Hydroxide (NaOH) 2.5 Base

Dichloromethane (DCM) Solvent Reaction Medium

Step-by-Step Procedure
Step 1: Acid Chloride Formation

In a dry round-bottom flask equipped with a reflux condenser and drying tube (CaCl

), dissolve Thiophene-3-carboxylic acid (10 mmol) in anhydrous DCM (20 mL).

Add Thionyl Chloride (30 mmol) dropwise. Caution: Gas evolution (SO

, HCl).[1]

Add a catalytic amount of DMF (1-2 drops) to initiate the reaction.[1]

Reflux the mixture at 45°C for 2-3 hours until gas evolution ceases.

Concentrate the reaction mixture in vacuo to remove DCM and excess SOCl

. Co-evaporate with toluene (2x) to ensure complete removal of thionyl chloride.[1] The
residue (Thiophene-3-carbonyl chloride) is used immediately.[1]

Step 2: Schotten-Baumann Coupling
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Dissolve Glycine (12 mmol) in 10% aqueous NaOH (25 mmol NaOH in 15 mL water) in a

separate flask. Cool to 0°C.

Dissolve the crude acid chloride from Step 1 in a minimal amount of dry dioxane or THF (5

mL).

Add the acid chloride solution dropwise to the vigorous stirred Glycine/NaOH solution at 0°C.

Allow the mixture to warm to room temperature and stir for 4 hours.

Workup: Wash the basic aqueous layer with diethyl ether (2 x 10 mL) to remove unreacted

neutral organic impurities.[1]

Acidify the aqueous layer carefully with 6M HCl to pH ~2. The product, 2-(Thiophen-3-
ylformamido)acetic acid, should precipitate as a white/off-white solid.[1]

Filter the solid, wash with cold water, and dry under vacuum.

Protocol B: HATU-Mediated Coupling (Medicinal
Chemistry Optimized)
Rationale: For library synthesis or when high purity is critical, this mild method prevents

potential side reactions associated with acid chlorides. Using the tert-butyl ester allows for a

clean acidic deprotection.

Materials
Reagent Equiv.[3][4][5] Role

Thiophene-3-carboxylic acid 1.0 Starting Material

Glycine tert-butyl ester HCl 1.1 Amine Partner

HATU 1.1 Coupling Agent

DIPEA (Diisopropylethylamine) 3.0 Base

DMF Solvent Reaction Medium

TFA (Trifluoroacetic acid) 20% v/v Deprotection Agent
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Step-by-Step Procedure
Step 1: Amide Coupling

Dissolve Thiophene-3-carboxylic acid (1.0 mmol) in anhydrous DMF (5 mL).

Add DIPEA (3.0 mmol) and stir for 5 minutes at room temperature.

Add HATU (1.1 mmol) and stir for 10 minutes to activate the acid (formation of the active

ester).

Add Glycine tert-butyl ester hydrochloride (1.1 mmol).

Stir the reaction at room temperature for 12–16 hours under nitrogen.

Workup: Dilute with EtOAc (30 mL) and wash sequentially with 1M HCl, sat. NaHCO

, and brine. Dry over Na

SO

and concentrate.

Optional: Purify the intermediate ester via flash chromatography (Hexane/EtOAc) if

necessary.[1]

Step 2: Ester Deprotection[1]

Dissolve the intermediate ester in DCM (4 mL).

Add TFA (1 mL) and stir at room temperature for 2–4 hours. Monitor by TLC or LCMS for

disappearance of the ester.

Concentrate in vacuo. Co-evaporate with DCM (3x) to remove residual TFA.[1]

Triturate the residue with diethyl ether to yield the final acid product.

Analytical Validation
To validate the synthesis, the following analytical parameters should be met.
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Parameter
Expected
Value/Observation

Notes

Appearance White to off-white powder

LC-MS (ESI)

[M+H]

= 186.2 m/z; [M-H]

= 184.2 m/z

Negative mode often more

sensitive for carboxylic acids.

[1]

H NMR (DMSO-d

)

12.6 (s, 1H, COOH), 8.8 (t, 1H,

NH), 8.2 (dd, 1H, Th-H2), 7.6

(dd, 1H, Th-H5), 7.5 (dd, 1H,

Th-H4), 3.9 (d, 2H, CH

)

Thiophene protons show

characteristic coupling

constants (

small,

large).[1]

Solubility
Soluble in DMSO, Methanol,

dilute Base

Poor solubility in non-polar

solvents (Hexane, Et

O).

Experimental Workflow Diagram
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Figure 2: Decision matrix and process flow for the synthesis of N-(Thiophen-3-

ylcarbonyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Synthesis Protocol for 2-(Thiophen-3-
ylformamido)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3386269/docs#application-note-synthesis-protocol-
for-2-thiophen-3-ylformamido-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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